Cas no 2172507-26-3 (3-(4-methanesulfonamidophenyl)benzoic acid)

3-(4-Methanesulfonamidophenyl)benzoic acid is a sulfonamide-substituted benzoic acid derivative with potential applications in pharmaceutical and chemical research. Its structure features a methanesulfonamide group attached to a phenyl ring, which is further linked to a benzoic acid moiety, offering versatility in synthetic modifications. This compound is valued for its role as an intermediate in the development of bioactive molecules, particularly in medicinal chemistry, where sulfonamide functionalities are often explored for their pharmacological properties. The presence of both carboxylic acid and sulfonamide groups enhances its utility in conjugation reactions and as a building block for designing targeted compounds. Its well-defined chemical properties make it suitable for analytical and experimental applications.
3-(4-methanesulfonamidophenyl)benzoic acid structure
2172507-26-3 structure
Product Name:3-(4-methanesulfonamidophenyl)benzoic acid
CAS No:2172507-26-3
MF:C14H13NO4S
MW:291.32232260704
CID:6194310
PubChem ID:131955098
Update Time:2025-10-29

3-(4-methanesulfonamidophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methanesulfonamidophenyl)benzoic acid
    • 3-[4-(methylsulfonylamino)phenyl]benzoic acid
    • CHEMBL4164533
    • EN300-1586186
    • 2172507-26-3
    • Inchi: 1S/C14H13NO4S/c1-20(18,19)15-13-7-5-10(6-8-13)11-3-2-4-12(9-11)14(16)17/h2-9,15H,1H3,(H,16,17)
    • InChI Key: DYJLEZXYMJHNOA-UHFFFAOYSA-N
    • SMILES: S(C)(NC1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

  • Exact Mass: 291.05652907g/mol
  • Monoisotopic Mass: 291.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 91.8Ų

3-(4-methanesulfonamidophenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1586186-1.0g
3-(4-methanesulfonamidophenyl)benzoic acid
2172507-26-3
1g
$0.0 2023-06-05
Enamine
EN300-1586186-50mg
3-(4-methanesulfonamidophenyl)benzoic acid
2172507-26-3
50mg
$1032.0 2023-09-24
Enamine
EN300-1586186-100mg
3-(4-methanesulfonamidophenyl)benzoic acid
2172507-26-3
100mg
$1081.0 2023-09-24
Enamine
EN300-1586186-250mg
3-(4-methanesulfonamidophenyl)benzoic acid
2172507-26-3
250mg
$1131.0 2023-09-24
Enamine
EN300-1586186-500mg
3-(4-methanesulfonamidophenyl)benzoic acid
2172507-26-3
500mg
$1180.0 2023-09-24
Enamine
EN300-1586186-1000mg
3-(4-methanesulfonamidophenyl)benzoic acid
2172507-26-3
1000mg
$1229.0 2023-09-24
Enamine
EN300-1586186-2500mg
3-(4-methanesulfonamidophenyl)benzoic acid
2172507-26-3
2500mg
$2408.0 2023-09-24
Enamine
EN300-1586186-5000mg
3-(4-methanesulfonamidophenyl)benzoic acid
2172507-26-3
5000mg
$3562.0 2023-09-24
Enamine
EN300-1586186-10000mg
3-(4-methanesulfonamidophenyl)benzoic acid
2172507-26-3
10000mg
$5283.0 2023-09-24

3-(4-methanesulfonamidophenyl)benzoic acid Related Literature

Additional information on 3-(4-methanesulfonamidophenyl)benzoic acid

3-(4-Methanesulfonamidophenyl)benzoic Acid: A Comprehensive Overview

3-(4-Methanesulfonamidophenyl)benzoic acid (CAS No. 2172507-26-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as 4-methanesulfonamidophenyl benzoic acid, is a derivative of benzoic acid with a methanesulfonamide group attached to the para position of the phenyl ring. The structure of this compound is characterized by its benzoic acid core, which serves as a versatile platform for various chemical modifications and functionalizations.

The synthesis of 3-(4-methanesulfonamidophenyl)benzoic acid involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. The methanesulfonamide group (-SO2NHMe) is introduced via a sulfonation reaction, which enhances the compound's stability and bioavailability. Recent studies have demonstrated that this group plays a critical role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for drug development.

One of the most notable applications of 3-(4-methanesulfonamidophenyl)benzoic acid is in the field of medicinal chemistry. This compound has been extensively studied as a potential lead molecule for the development of anti-inflammatory agents, antioxidants, and neuroprotective drugs. Its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), has been validated in multiple in vitro and in vivo models.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the biological activity of 3-(4-methanesulfonamidophenyl)benzoic acid. Molecular docking studies have revealed that the compound exhibits strong binding affinity to several therapeutic targets, including COX-2, Nrf2, and NF-κB. These findings underscore its potential as a multi-target drug candidate, capable of addressing complex pathological conditions such as arthritis, neurodegenerative diseases, and oxidative stress-related disorders.

In addition to its pharmacological applications, 3-(4-methanesulfonamidophenyl)benzoic acid has also gained attention in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials and sensors. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could pave the way for innovative applications in nanotechnology.

From an environmental perspective, the biodegradability and eco-toxicological profile of 3-(4-methanesulfonamidophenyl)benzoic acid have been thoroughly investigated. Studies indicate that the compound exhibits low toxicity to aquatic organisms and undergoes rapid degradation under aerobic conditions, making it an environmentally friendly option for industrial and pharmaceutical applications.

In conclusion, 3-(4-methanesulfonamidophenyl)benzoic acid (CAS No. 2172507-26-3) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its promising biological and electronic properties, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to the advancement of science and technology.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.